Cas no 6022-97-5 (Glucoevatromonoside)
Glucoevatromonoside structure
Product Name:Glucoevatromonoside
CAS No:6022-97-5
MF:C35H54O12
MW:666.796072483063
CID:522439
Update Time:2024-03-01
Glucoevatromonoside Chemical and Physical Properties
Names and Identifiers
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- Card-20(22)-enolide,3-[(2,6-dideoxy-4-O-b-D-glucopyranosyl-b-D-ribo-hexopyranosyl)oxy]-14-hydroxy-, (3b,5b)-
- 5b-Card-20(22)-enolide, 3b-[(2,6-dideoxy-4-O-b-D-glucopyranosyl-b-D-ribo-hexopyranosyl)oxy]-14-hydroxy-(7CI,8CI)
- Glucoevatromonoside
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- Inchi: 1S/C35H54O12/c1-17-31(47-32-30(41)29(40)28(39)25(15-36)46-32)24(37)14-27(44-17)45-20-6-9-33(2)19(13-20)4-5-23-22(33)7-10-34(3)21(8-11-35(23,34)42)18-12-26(38)43-16-18/h12,17,19-25,27-32,36-37,39-42H,4-11,13-16H2,1-3H3/t17-,19-,20+,21-,22+,23-,24+,25-,27+,28-,29+,30-,31-,32+,33+,34-,35+/m1/s1
- InChI Key: BKLVUVLBSZAKIF-DQEYRRRMSA-N
- SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 47
- Rotatable Bond Count: 6
- Complexity: 1210
- XLogP3: 0.9
- Topological Polar Surface Area: 185
Glucoevatromonoside Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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